Cas no 1250996-94-1 (tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate)

• Product Name: tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate
• CAS No: 1250996-94-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD17017631
• CID: 4564740
• Update Time: 2025-06-10

tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate
• tert-butyl3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate(WX120191)
• tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate

• MDL： MFCD17017631
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(13)12-8-4-5-9(12)7-14-6-8/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： KTJGIZVGQFSDEO-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(C=C1)COC2

Additional information on tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate

Introduction to Tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate (CAS No. 1250996-94-1)

Tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate, identified by the chemical compound code CAS No. 1250996-94-1, is a highly specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azaborole derivatives, which are known for their unique structural framework and potential biological activities. The presence of a tert-butyl group and an oxabicyclo structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tert-butyl substituent in the molecular structure contributes to the overall steric hindrance, which can influence the compound's interactions with biological targets. This feature is particularly important in drug design, where precise control over molecular interactions can lead to improved efficacy and reduced side effects. The 3-oxa-8-azabicyclo[3.2.1]oct-6-ene core is a cyclic amine with an oxygen atom embedded within the bicyclic system, providing a rich scaffold for further functionalization and derivatization.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its application in drug discovery. Researchers have been exploring its potential as a building block for more complex pharmacophores, leveraging its rigid bicyclic structure to enhance binding affinity and selectivity. The CAS No. 1250996-94-1 identifier ensures unambiguous recognition and classification of this compound in scientific literature and databases, facilitating its use in both academic and industrial research settings.

In the realm of medicinal chemistry, Tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to neurological disorders, cancer therapy, and anti-inflammatory mechanisms. The unique combination of nitrogen and oxygen heteroatoms in its structure allows for diverse interactions with biological targets, including enzymes and receptors.

The synthesis of this compound involves multi-step organic reactions, often requiring advanced catalytic systems and purification techniques to achieve high yields and purity. The introduction of the tert-butyl group at the carboxyl position not only enhances stability but also provides a handle for further chemical modifications, such as coupling reactions or polymerization processes. These attributes make it a versatile intermediate in the development of novel materials and pharmaceuticals.

One of the most compelling aspects of Tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate is its potential as a scaffold for drug discovery programs targeting challenging diseases. The bicyclic system offers a balance between flexibility and rigidity, allowing medicinal chemists to fine-tune the molecule's properties for optimal biological activity. Additionally, the presence of both nitrogen and oxygen atoms provides multiple sites for hydrogen bonding interactions, which are crucial for receptor binding.

Recent research has highlighted the importance of heterocyclic compounds in modern drug design, with many approved drugs containing nitrogen-containing heterocycles that contribute to their therapeutic effects. Tert-butyl 3-oxa-8-azabicyclo[3.2.1]oct-6-ene-8-carboxylate fits well within this trend, offering a promising candidate for further development into novel therapeutic agents.

The compound's structural complexity also makes it an attractive subject for computational studies aimed at understanding its mode of action at a molecular level. Molecular modeling techniques can predict how this molecule interacts with biological targets, providing insights into its potential efficacy and safety profiles before costly experimental validation.

In conclusion, Tert-butyl 3-oxa-[...](CAS No: 1250996[...]94[...]) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, characterized by precision and innovation, underscores the growing importance of specialized intermediates in drug development pipelines.